Cas no 16304-22-6 (5-benzyloxybenzothiophene-2-carboxylic acid)

• Product Name: 5-benzyloxybenzothiophene-2-carboxylic acid
• CAS No: 16304-22-6
• MF: C₁₆H₁₂O₃S
• MW: 284.329683303833
• CID: 1342644
• Update Time: 2024-08-17

5-benzyloxybenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzyloxybenzothiophene-2-carboxylic acid
• 5-(benzyloxy)-1-benzothiophene-2-carboxylic acid
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 5-(phenylmethoxy)-
• 5-(benzyloxy)benzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C16H12O3S/c17-16(18)15-9-12-8-13(6-7-14(12)20-15)19-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,18)
• InChI Key： KYJLCOQDESNDEU-UHFFFAOYSA-N
• SMILES： C12=CC=C(OCC3=CC=CC=C3)C=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 284.05076
• Monoisotopic Mass: 284.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Density: 1.352
• Boiling Point: 503.6°C at 760 mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.692
• PSA: 46.53
• pka: 3.41±0.30(Predicted)